Cas no 1354006-78-2 (1-{(R)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone)

• Product Name: 1-{(R)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone
• CAS No: 1354006-78-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 2156032
• Update Time: 2025-10-29

1-{(R)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{(R)-3-[cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone
• (R)-1-(3-(Cyclopropyl(2-hydroxyethyl)amino)piperidin-1-yl)ethanone
• AM96004
• 1-{(R)-3-[Cyclopropyl-(2-hydroxyethyl)amino]piperidin-1-yl}-ethanone
• 1-{(R)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone

• Inchi： 1S/C12H22N2O2/c1-10(16)13-6-2-3-12(9-13)14(7-8-15)11-4-5-11/h11-12,15H,2-9H2,1H3/t12-/m1/s1
• InChI Key： GCWMBZJLJNZELH-GFCCVEGCSA-N
• SMILES： OCCN([C@H]1CN(C(C)=O)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 43.8

Additional information on 1-{(R)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone

Comprehensive Overview of 1-{(R)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone (CAS No. 1354006-78-2)

1-{(R)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone (CAS No. 1354006-78-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique piperidine core modified with cyclopropyl and hydroxyethyl functional groups, making it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to other bioactive piperidine derivatives.

The compound's chiral (R)-configuration at the 3-position of the piperidine ring is critical for its biological activity. This stereochemistry often influences binding affinity to target proteins, a topic frequently explored in medicinal chemistry forums. Recent studies have highlighted its role as a potential ligand for G-protein-coupled receptors (GPCRs), aligning with current trends in precision medicine and personalized therapeutics. These aspects make it a recurring subject in AI-driven drug design discussions, where computational models predict its interactions with biological targets.

From a synthetic chemistry perspective, the incorporation of both cyclopropyl and hydroxyethyl moieties presents interesting challenges. The cyclopropyl group is known to enhance metabolic stability, while the hydroxyethyl side chain improves solubility—a combination highly sought after in modern small-molecule drug development. This dual functionality addresses common pharmacokinetic issues, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) research.

Analytical characterization of CAS No. 1354006-78-2 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods are frequently searched by quality control professionals optimizing protocols for pharmaceutical intermediates. The compound’s logP and pKa values, often queried in cheminformatics databases, further underscore its relevance in property-based drug screening.

In the context of green chemistry, synthetic routes to this compound are being reevaluated to reduce organic solvent waste—a pressing concern in sustainable pharma manufacturing. Alternative catalysts and flow chemistry approaches, popularized in recent American Chemical Society (ACS) publications, are being explored to improve the atom economy of its production.

The safety profile of 1-{(R)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone remains under investigation, with preliminary data suggesting low cytotoxicity in standard in vitro assays. This aligns with growing public interest in biocompatible materials, as reflected in search trends for non-toxic chemical alternatives. However, comprehensive toxicological studies are still needed to fully assess its suitability for clinical development.

Patent literature reveals that derivatives of this compound have been claimed for neurological disorders, coinciding with rising Google searches for neurodegenerative disease treatments. Its structural flexibility allows for modular modifications, a strategy dominating fragment-based drug discovery discussions. Such versatility positions it as a candidate for multi-target therapies, an area gaining traction in complex disease research.

For researchers sourcing this material, attention to enantiomeric purity is paramount—a detail often emphasized in pharmaceutical guidelines. The (R)-enantiomer specification in its name reflects the importance of stereochemical integrity, a recurring theme in FDA approval processes. Suppliers frequently field queries about chiral HPLC methods to verify this characteristic.

In summary, CAS No. 1354006-78-2 represents a compelling case study in contemporary drug discovery, intersecting with key industry priorities like target selectivity, synthetic efficiency, and therapeutic safety. Its continued study will likely yield insights applicable to broader heterocyclic chemistry and pharmacophore optimization efforts worldwide.